![molecular formula C9H14O3 B6145406 2-methoxybicyclo[2.2.1]heptane-2-carboxylic acid CAS No. 1543565-94-1](/img/no-structure.png)
2-methoxybicyclo[2.2.1]heptane-2-carboxylic acid
Overview
Description
“2-methoxybicyclo[2.2.1]heptane-2-carboxylic acid” is a chemical compound with the molecular formula C9H14O3 . It has a molecular weight of 170.21 . The compound is also known by its IUPAC name "2-methoxybicyclo[2.2.1]heptane-2-carboxylic acid" .
Molecular Structure Analysis
The molecular structure of “2-methoxybicyclo[2.2.1]heptane-2-carboxylic acid” can be analyzed using its IUPAC Standard InChI: InChI=1S/C9H14O2/c1-11-9(10)8-5-6-2-3-7(8)4-6/h6-8H,2-5H2,1H3 .Physical And Chemical Properties Analysis
The boiling point of “2-methoxybicyclo[2.2.1]heptane-2-carboxylic acid” is predicted to be 281.3±23.0 °C, and its density is predicted to be 1.19±0.1 g/cm3 . Its acidity coefficient (pKa) is predicted to be 3.66±0.20 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methoxybicyclo[2.2.1]heptane-2-carboxylic acid involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methoxy-1,3-cyclopentadiene", "maleic anhydride", "sodium methoxide", "acetic anhydride", "sodium bicarbonate", "water", "ethyl acetate", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "magnesium", "bromocyclohexane", "ethylmagnesium bromide", "carbon dioxide", "methanol", "sulfuric acid" ], "Reaction": [ "Step 1: React 2-methoxy-1,3-cyclopentadiene with maleic anhydride in the presence of catalytic amounts of sulfuric acid to form 2-methoxy-5-(2-oxo-2,5-dihydrofuran-3-yl)pent-2-enoic acid.", "Step 2: Treat the product from step 1 with sodium methoxide in methanol to form the corresponding methyl ester.", "Step 3: React the methyl ester from step 2 with acetic anhydride in the presence of sodium acetate to form the corresponding acetyl derivative.", "Step 4: Hydrolyze the acetyl derivative from step 3 with sodium bicarbonate and water to form the corresponding carboxylic acid.", "Step 5: Extract the carboxylic acid from step 4 with ethyl acetate and wash with water.", "Step 6: Treat the carboxylic acid from step 5 with sodium hydroxide to form the corresponding sodium salt.", "Step 7: Acidify the sodium salt from step 6 with hydrochloric acid to form the free acid.", "Step 8: React magnesium with bromocyclohexane in diethyl ether to form cyclohexylmagnesium bromide.", "Step 9: React the cyclohexylmagnesium bromide from step 8 with ethylmagnesium bromide to form the corresponding diene.", "Step 10: React the diene from step 9 with carbon dioxide in the presence of a palladium catalyst to form the corresponding carboxylic acid.", "Step 11: Treat the carboxylic acid from step 10 with methanol and sulfuric acid to form the corresponding methyl ester.", "Step 12: React the methyl ester from step 11 with the free acid from step 7 in the presence of a coupling agent to form 2-methoxybicyclo[2.2.1]heptane-2-carboxylic acid." ] } | |
CAS RN |
1543565-94-1 |
Product Name |
2-methoxybicyclo[2.2.1]heptane-2-carboxylic acid |
Molecular Formula |
C9H14O3 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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